Cas no 881650-52-8 (3-(2-bromo-5-methoxyphenyl)prop-2-enoic acid)

• Product Name: 3-(2-bromo-5-methoxyphenyl)prop-2-enoic acid
• CAS No: 881650-52-8
• MF: C₁₀H₉BrO₃
• MW: 257.080662488937
• CID: 3039259
• PubChem ID: 19617797
• Update Time: 2025-08-05

3-(2-bromo-5-methoxyphenyl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-bromo-5-methoxy-trans-cinnamic acid
• O-Methyl-6-brom-m-cumarsaeure;2-Brom-5-methoxy-zimtsaeure;2-Brom-5-methoxy-trans-zimtsaeure;2-bromo-5-methoxy-cinnamic acid;
• 3-(2-bromo-5-methoxyphenyl)prop-2-enoic acid
• A1-38437
• EN300-1911698
• SCHEMBL7060900
• SCHEMBL7060905
• AKOS000304717
• (E)-3-(2-BROMO-5-METHOXYPHENYL)ACRYLIC ACID
• EN300-1453710
• (2E)-3-(2-BROMO-5-METHOXYPHENYL)PROP-2-ENOIC ACID
• 881650-52-8
• 773131-24-1
• (E)-3-(2-bromo-5-methoxyphenyl)prop-2-enoic acid

• MDL： MFCD02256086
• Inchi： 1S/C10H9BrO3/c1-14-8-3-4-9(11)7(6-8)2-5-10(12)13/h2-6H,1H3,(H,12,13)/b5-2+
• InChI Key： LRUMJARYAKTGTO-GORDUTHDSA-N
• SMILES： BrC1=CC=C(C=C1/C=C/C(=O)O)OC

Computed Properties

• Exact Mass: 255.97400
• Monoisotopic Mass: 255.97351Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53000
• LogP: 2.55550